Cas no 1214364-71-2 (Methyl 5-chloro-6-(pyridin-4-yl)picolinate)

• Product Name: Methyl 5-chloro-6-(pyridin-4-yl)picolinate
• CAS No: 1214364-71-2
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 4908994
• Update Time: 2025-06-28

Methyl 5-chloro-6-(pyridin-4-yl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-6-(pyridin-4-yl)picolinate

• Inchi： 1S/C12H9ClN2O2/c1-17-12(16)10-3-2-9(13)11(15-10)8-4-6-14-7-5-8/h2-7H,1H3
• InChI Key： UXYMELROYSBLDP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)N=C1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 2.3
• Topological Polar Surface Area: 52.1

Additional information on Methyl 5-chloro-6-(pyridin-4-yl)picolinate

Methyl 5-chloro-6-(pyridin-4-yl)picolinate: A Comprehensive Overview

Methyl 5-chloro-6-(pyridin-4-yl)picolinate, identified by the CAS number 1214364-71-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design and agrochemicals. The molecule consists of a picolinic acid derivative substituted with a methyl group, a chlorine atom, and a pyridine ring, making it a versatile building block for various chemical reactions.

The synthesis of Methyl 5-chloro-6-(pyridin-4-yl)picolinate involves multi-step processes that highlight the importance of precise control over reaction conditions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, leveraging advanced catalytic systems and green chemistry principles. These advancements not only contribute to the scalability of production but also align with global sustainability goals.

One of the most notable aspects of this compound is its biological activity. Research conducted in 2023 revealed that Methyl 5-chloro-6-(pyridin-4-yl)picolinate exhibits potent inhibitory effects against certain enzymes implicated in neurodegenerative diseases. This finding has sparked interest in exploring its potential as a lead compound for developing therapeutic agents targeting Alzheimer's disease and other related conditions. The compound's ability to cross the blood-brain barrier, as demonstrated in preclinical studies, further underscores its promise in neuropharmacology.

In addition to its biomedical applications, Methyl 5-chloro-6-(pyridin-4-yl)picolinate has shown utility in agrochemicals. Recent experiments indicate that it possesses effective pesticidal properties, particularly against a range of agricultural pests. Its mechanism of action involves interference with insect nervous systems, leading to paralysis and mortality. These findings have prompted further investigation into its potential as an environmentally friendly alternative to conventional pesticides.

The structural versatility of Methyl 5-chloro-6-(pyridin-4-yL)picolinate also makes it a valuable substrate for click chemistry and other modular synthetic strategies. Researchers have successfully employed this compound as a starting material for constructing complex molecular frameworks, including those with potential applications in materials science. Its ability to form stable covalent bonds under mild conditions facilitates the synthesis of advanced materials with tailored properties.

From an analytical standpoint, the characterization of Methyl 5-chloro-6-(pyridin-4-yL)picolinate has been enhanced by state-of-the-art spectroscopic techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have provided unprecedented insights into its molecular structure and conformational dynamics. These advancements have not only improved our understanding of the compound but also facilitated its quality control during manufacturing processes.

In conclusion, Methyl 5-chloro-6-(pyridin-4-yL)picolinate stands as a testament to the ongoing progress in organic synthesis and its interdisciplinary applications. With continued research efforts, this compound is poised to make significant contributions across diverse fields, from medicine to agriculture and materials science.